1-Bromo-3-(2-(bromomethyl)-5-mercaptophenyl)propan-2-one

• Molecular Formula: C10H10Br2OS
• Molecular Weight: 338.06 g/mol
• IUPAC Name: 1-bromo-3-[2-(bromomethyl)-5-sulfanylphenyl]propan-2-one
• InChI: InChI=1S/C10H10Br2OS/c11-5-7-1-2-10(14)4-8(7)3-9(13)6-12/h1-2,4,14H,3,5-6H2
• InChI Key: BXTVWHIEZWIGPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S)CC(=O)CBr)CBr

Description

1-Bromo-3-(2-(bromomethyl)-5-mercaptophenyl)propan-2-one is a brominated aromatic ketone featuring a propan-2-one backbone substituted with bromine and a bromomethyl group on adjacent positions of a benzene ring, along with a mercapto (-SH) group at the para position. This compound’s unique combination of bromine atoms (electron-withdrawing groups) and a thiol functionality makes it a versatile intermediate in organic synthesis, particularly for pharmaceuticals and materials requiring sulfur-based reactivity .

Comparison with Similar Compounds

Structural Features

The table below highlights structural differences and similarities with key analogs:

Compound Name	Molecular Formula	Substituents	Key Functional Groups
1-Bromo-3-(2-(bromomethyl)-5-mercaptophenyl)propan-2-one	C₁₀H₉Br₂OS	-Br, -BrCH₂, -SH	Thiol, Bromomethyl, Ketone
1-Bromo-3-(bromomethyl)benzene	C₇H₆Br₂	-Br, -BrCH₂	Bromomethyl
5-Bromo-2-(bromomethyl)-1,3-difluorobenzene	C₇H₄Br₂F₂	-Br, -BrCH₂, -F	Fluorine, Bromomethyl
1-Bromo-3-(bromomethyl)-5-methoxybenzene	C₈H₈Br₂O	-Br, -BrCH₂, -OCH₃	Methoxy, Bromomethyl
4-Bromo-5-(bromomethyl)-2-(4'-chlorophenyl)-1-methyl-1,2-dihydro-3H-pyrazol-3-one	C₁₀H₈Br₂ClN₂O	-Br, -BrCH₂, -Cl, -N	Pyrazolone, Chlorophenyl

Key Observations :

• The mercapto group in the target compound distinguishes it from analogs with methoxy (-OCH₃) or fluorine substituents, enabling nucleophilic thiol-ene reactions or metal coordination .
• Bromomethyl groups are common in all listed compounds, facilitating alkylation or cross-coupling reactions .
• Ketone functionality in the target compound and the pyrazolone derivative () allows for condensation or reduction reactions, unlike purely aromatic bromides .

Reactivity and Stability

• Thiol Reactivity : The -SH group in the target compound is prone to oxidation, forming disulfides, a feature absent in methoxy- or fluorine-substituted analogs. This necessitates storage under inert atmospheres or refrigeration (0–6°C, as seen in brominated analogs in ) .
• Electrophilic Bromine : Bromine atoms in all compounds enable nucleophilic substitution (SN2) or Suzuki-Miyaura coupling. However, steric hindrance from the propan-2-one backbone in the target compound may slow reactivity compared to simpler bromobenzenes .
• Thermal Stability : Methoxy and fluorine analogs () exhibit higher thermal stability due to stronger C-O/C-F bonds, whereas the thiol group’s acidity may reduce the target compound’s stability under basic conditions .

Spectroscopic and Physical Properties

Property	Target Compound	1-Bromo-3-(bromomethyl)benzene	5-Bromo-2-(bromomethyl)-1,3-difluorobenzene
Molecular Weight (g/mol)	~323.0 (calculated)	249.93	285.91
UV-Vis λmax (nm)	~280–300 (thiol n→σ*)	~260–270 (aromatic π→π*)	~265–275 (fluorine-enhanced)
¹H NMR (δ, ppm)	-SH (~1.5–2.5), BrCH₂ (~4.5)	BrCH₂ (~4.5)	BrCH₂ (~4.5), -F coupling (~7.0)

Notes:

• The thiol proton in the target compound is typically broad and downfield-shifted compared to methoxy or fluorine analogs .
• Bromomethyl protons resonate similarly across analogs (~4.5 ppm), but fluorine substituents () induce splitting in adjacent protons .